Cas no 13405-60-2 (b-Glucogallin)

b-Glucogallin Properties

Names and Identifiers

• β-Glucogalin
• [3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] 3,4,5-trihydroxybenzoate
• 1-O-Galloyl-β-D-glucose
• 3'-HYDROXY 4'-METHOXYGLABRIDIN
• β-Glucogallin
• β-D-Glucopyranose 1-(3,4,5-trihydroxybenzoate)
• 1-O-Galloyl-β-D-glucopyranose
• Aids085620
• Aids-085620
• b-Glucogallin
• Gallotannin 1
• 1-Galloyl-glucose
• .beta.-D-Glucogallin
• 1-O-Galloyl-b-D-glucose
• .beta.-D-Glucose, 1-gallate
• HY-133708
• ?-D-glucopyranosyl ester
• (2S,3R,4S,5S,6R)-3,4,5-Trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl 3,4,5-trihydroxybenzoate
• AKOS027439204
• Glucopyranose, 1-gallate, .beta.-D-
• AMY41547
• SCHEMBL1263104
• GALLYL GLUCOSIDE, .BETA.-
• .BETA.-GLUCOGALLIN [MI]
• 1-O-(3,4,5-trihydroxybenzoyl)-beta-D-glucopyranose
• CS-0129906
• 1-O-Galloyl-beta-D-glucose, analytical standard
• 1-galloyl-beta-D-glucose
• 4X7JGS9BFY
• CHEMBL480283
• .BETA.-GLUCOGALLIN, (-)-
• C01158
• 1-Galloyl-beta-glucose
• 1-Galloylglucose
• A-Glucogalin
• 1-O-(3,4,5-Trihydroxybenzoyl)hexopyranose
• 13405-60-2
• 1-O-Galloyl-.beta.-D-glucose
• BDBM50260536
• .beta.-D-Glucopyranose, 1-(3,4,5-trihydroxybenzoate)
• galloyl glucose
• CHEBI:15834
• beta-D-Glucopyranose, 1-(3,4,5-trihydroxybenzoate)
• [(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydropyran-2-yl] 3,4,5-trihydroxybenzoate
• gaillic acid
• .beta.-Glucogallin
• beta-Glucogallin
• 1-Galloyl-.beta.-glucose
• .BETA.-D-GLUCOSE 1-(3,4,5-TRIHYDROXYBENZOATE)
• DTXSID00928396
• 554-37-0
• [(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] 3,4,5-trihydroxybenzoate
• D-Glucose 1-(3,4,5-trihydroxybenzoate)
• GALLIC GLUCOSIDE
• 1(.BETA.)-O-GALLOYLGLUCOSE
• UNII-4X7JGS9BFY
• 1-O-Galloyl-beta-D-glucose
• 1-O-Galloyl-b-D-glucopyranose
• Gallic acid hexoside
• CHEBI:190910
• SCHEMBL22504483
• SCHEMBL1315483
• 1-O-Galloyl ?-D-glucose
• (-)-1-O-Galloyl-beta-D-glucose
• b-glucogallin
• GALLOTANNIN 1
• G76777
• 1-O-galloyl-beta-D-glucose
• 1-Galloyl-beta-D-glucose
• +Expand

• MDL： MFCD11975493
• InChIKey： GDVRUDXLQBVIKP-HQHREHCSSA-N
• Inchi： InChI=1S/C13H16O10/c14-3-7-9(18)10(19)11(20)13(22-7)23-12(21)4-1-5(15)8(17)6(16)2-4/h1-2,7,9-11,13-20H,3H2
• SMILES： C1=C(C=C(C(=C1O)O)O)C(=O)OC2C(C(C(C(O2)CO)O)O)O

Computed Properties

• Exact Mass: 332.07434670g/mol
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 4
• Monoisotopic Mass: 332.07434670g/mol
• Heavy Atom Count: 23
• Complexity: 406
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.4
• Topological Polar Surface Area: 177Ų

Experimental Properties

• Melting Point: 214℃
• Specific Rotation: D25 -24.5° (c = 1.75 in water)
• Density: 1.85